Cas no 1173111-67-5 (PF-04929113 (Mesylate))

• Product Name: PF-04929113 (Mesylate)
• CAS No: 1173111-67-5
• MF: C₂₆H₃₄F₃N₅O₇S
• MW: 617.6377
• MDL: MFCD29924735
• CID: 2601324
• Update Time: 2025-10-28

PF-04929113 (Mesylate) Chemical and Physical Properties

Names and Identifiers

• [4-[2-carbamoyl-5-[6,6-dimethyl-4-oxo-3-(trifluoromethyl)-5,7-dihydroindazol-1-yl]anilino]cyclohexyl] 2-aminoacetate,methanesulfonic acid
• SNX5422 Mesylate
• SNX-5422 Mesylate
• K3BO8V06RM
• PF04929113 Mesylate
• BCP17210
• Glycine, trans-4-((2-(aminocarbonyl)-5-(4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-3-(trifluoromethyl)-1H-indazol-1-yl)phenyl)amino)cyclohexyl ester, methanesulfonate (1:1)
• AK547044
• PF-04929113 (Mesylate)

• MDL： MFCD29924735
• Inchi： 1S/C25H30F3N5O4.CH4O3S/c1-24(2)10-18-21(19(34)11-24)22(25(26,27)28)32-33(18)14-5-8-16(23(30)36)17(9-14)31-13-3-6-15(7-4-13)37-20(35)12-29;1-5(2,3)4/h5,8-9,13,15,31H,3-4,6-7,10-12,29H2,1-2H3,(H2,30,36);1H3,(H,2,3,4)
• InChI Key： NVGFSTMGRRADRG-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(=O)(=O)O[H].FC(C1C2C(C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C=2N(C2C([H])=C([H])C(C(N([H])[H])=O)=C(C=2[H])N([H])C2([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C2([H])[H])OC(C([H])([H])N([H])[H])=O)N=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 969
• Topological Polar Surface Area: 205

PF-04929113 (Mesylate) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on PF-04929113 (Mesylate)

Professional Introduction to Compound CAS No. 1173111-67-5 and Product Name: PF-04929113 (Mesylate)

Compound CAS No. 1173111-67-5 is a significant chemical entity that has garnered considerable attention in the field of pharmaceutical research and development. This compound, known for its unique molecular structure and properties, has been extensively studied for its potential applications in various therapeutic areas. The product name, PF-04929113 (Mesylate), refers to a specific derivative of this compound that has been optimized for enhanced bioavailability and therapeutic efficacy.

The molecular structure of CAS No. 1173111-67-5 encompasses a complex arrangement of atoms that contributes to its distinctive chemical behavior. This complexity has made it a subject of intense interest for researchers aiming to develop novel pharmacological agents. The mesylate salt form, PF-04929113, is particularly noteworthy due to its improved solubility and stability, which are critical factors in drug formulation and delivery.

In recent years, the pharmaceutical industry has witnessed significant advancements in the development of targeted therapies. Among these advancements, the exploration of small-molecule inhibitors has played a pivotal role. PF-04929113 (Mesylate) is one such compound that has shown promise in preclinical studies as a potential inhibitor of key enzymatic pathways involved in cancer progression. Its ability to modulate these pathways has positioned it as a candidate for further investigation in clinical trials.

One of the most compelling aspects of PF-04929113 (Mesylate) is its mechanism of action. Studies have indicated that this compound interacts with specific targets within cancer cells, disrupting critical signaling pathways that drive tumor growth and survival. This targeted approach holds the potential to improve treatment outcomes while minimizing side effects associated with conventional chemotherapeutic agents.

The synthesis and characterization of CAS No. 1173111-67-5 have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to produce high-purity forms of this compound, enabling more accurate and reliable pharmacological evaluations. The mesylate derivative, PF-04929113, has been particularly well-received due to its favorable pharmacokinetic profile, which includes rapid absorption and prolonged half-life.

Recent publications have highlighted the role of PF-04929113 (Mesylate) in combination therapy regimens. By pairing this compound with other therapeutic agents, researchers aim to achieve synergistic effects that could enhance treatment efficacy. These combination strategies are particularly promising in the context of resistant cancers, where multiple mechanisms may be involved in disease progression.

The regulatory landscape for new pharmaceutical compounds is stringent and requires rigorous testing before approval for clinical use. PF-04929113 (Mesylate) is currently undergoing preclinical studies to evaluate its safety and efficacy. These studies are crucial in determining whether this compound can proceed to human clinical trials, where it will be tested in patients with various conditions.

Advances in computational chemistry have also played a significant role in the development of PF-04929113 (Mesylate). Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided researchers in optimizing the molecule's structure for improved therapeutic effects.

The potential applications of CAS No. 1173111-67-5 extend beyond oncology. Researchers are exploring its utility in other therapeutic areas, including inflammatory diseases and neurodegenerative disorders. The versatility of this compound's mechanism of action makes it a valuable tool for investigating diverse pathological processes.

In conclusion, PF-04929113 (Mesylate) represents a significant advancement in pharmaceutical research. Its unique chemical properties and promising biological activity position it as a strong candidate for further development into a new therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to make substantial contributions to modern medicine.